Cas no 1690528-34-7 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid)

2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid is a fluorinated amino acid derivative protected by a 9-fluorenylmethoxycarbonyl (Fmoc) group, commonly used in peptide synthesis. The Fmoc group provides selective deprotection under mild basic conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS) protocols. The incorporation of a fluorine atom at the γ-position enhances the molecule's utility in medicinal chemistry, enabling studies on steric and electronic effects in bioactive peptides. This compound is particularly valuable for introducing fluorinated motifs into peptides, aiding in metabolic stability investigations or structure-activity relationship (SAR) studies. Its high purity and well-defined reactivity make it a reliable building block for advanced peptide research and drug development.

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid structure

1690528-34-7 structure

Product Name:2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid

CAS No:1690528-34-7

MF:C₁₉H₁₈FNO₄

MW:343.348928928375

CID:4611119

Update Time:2025-06-12

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid
- Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4-fluoro-
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid
- Inchi： 1S/C19H18FNO4/c20-10-9-17(18(22)23)21-19(24)25-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,21,24)(H,22,23)
- InChI Key： AUWZDDFQQXJWBJ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCF

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC27862-100mg	2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7		100mg	£550.00	2023-09-02
Apollo Scientific	PC27862-250mg	2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7		250mg	£775.00	2023-09-02
Apollo Scientific	PC27862-1g	2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7		1g	£1550.00	2023-09-02
Chemenu	CM457269-250mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%+	250mg	$***	2023-03-30
Chemenu	CM457269-500mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%+	500mg	$***	2023-03-30
Chemenu	CM457269-1g	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%+	1g	$***	2023-03-30
Enamine	EN300-650978-0.05g	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%	0.05g	$329.0	2023-06-05
Enamine	EN300-650978-0.1g	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%	0.1g	$491.0	2023-06-05
Enamine	EN300-650978-0.25g	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%	0.25g	$701.0	2023-06-05
Enamine	EN300-650978-0.5g	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid	1690528-34-7	95%	0.5g	$1103.0	2023-06-05

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

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Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid

Comprehensive Overview of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid (CAS No. 1690528-34-7)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid (CAS No. 1690528-34-7) is a fluorinated amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-4-fluorobutanoic acid, plays a critical role in the development of novel therapeutics and biomaterials. Its unique structure, featuring an Fmoc-protected amine and a fluorine substituent, enhances its reactivity and stability, making it a valuable building block in organic chemistry.

The growing interest in fluorinated amino acids stems from their ability to modulate biological activity and improve metabolic stability. Researchers are increasingly exploring compounds like CAS No. 1690528-34-7 for applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition. Recent studies highlight its potential in designing peptide-based drugs, a hot topic in the pharmaceutical industry due to their high specificity and reduced side effects.

In the context of green chemistry and sustainable synthesis, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid aligns with the demand for eco-friendly reagents. Its efficient coupling properties reduce waste generation, addressing concerns about environmental impact. This aspect resonates with current trends in AI-driven drug design, where computational tools optimize synthetic routes for such compounds, minimizing resource consumption.

From a technical perspective, the Fmoc group in this compound facilitates solid-phase peptide synthesis (SPPS), a method dominating modern peptide production. The fluorine atom introduces electronic effects that influence peptide conformation and binding affinity, a feature leveraged in developing bioactive peptides. These attributes make CAS No. 1690528-34-7 a frequent subject in scientific literature, especially in journals focusing on medicinal chemistry and bioconjugation techniques.

Another emerging application of this compound lies in proteomics research, where it serves as a tool for labeling and tracking biomolecules. Its compatibility with mass spectrometry and fluorescence microscopy techniques has spurred interest in studying cellular processes. This aligns with the broader scientific community’s focus on precision medicine and personalized therapeutics, where understanding molecular interactions is paramount.

Quality control and analytical characterization of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-fluorobutanoic acid are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and LC-MS are routinely employed to verify purity and structure. These protocols are essential for meeting regulatory standards in pharmaceutical manufacturing, a sector increasingly scrutinized for quality assurance.

In summary, CAS No. 1690528-34-7 represents a versatile and high-value chemical entity bridging multiple disciplines. Its relevance to drug development, biomaterials, and diagnostic tools ensures continued demand. As research progresses, this compound is poised to contribute significantly to advancements in life sciences and biotechnology, reflecting the dynamic interplay between chemistry and biology in modern science.